Cas no 2229551-09-9 (3,3-difluoro-3-(2-methoxyquinolin-3-yl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(2-methoxyquinolin-3-yl)propan-1-ol
• CAS No: 2229551-09-9
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• CID: 5978690
• PubChem ID: 165636438
• Update Time: 2025-06-09

3,3-difluoro-3-(2-methoxyquinolin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2-methoxyquinolin-3-yl)propan-1-ol
• 2229551-09-9
• EN300-2002124

• Inchi： 1S/C13H13F2NO2/c1-18-12-10(13(14,15)6-7-17)8-9-4-2-3-5-11(9)16-12/h2-5,8,17H,6-7H2,1H3
• InChI Key： XQTWDMXRUNTVEX-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C(=NC2C=CC=CC=2C=1)OC)F

Computed Properties

• Exact Mass: 253.09143498g/mol
• Monoisotopic Mass: 253.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 3,3-difluoro-3-(2-methoxyquinolin-3-yl)propan-1-ol

Recent Advances in the Study of 3,3-Difluoro-3-(2-methoxyquinolin-3-yl)propan-1-ol (CAS: 2229551-09-9)

In recent years, the compound 3,3-difluoro-3-(2-methoxyquinolin-3-yl)propan-1-ol (CAS: 2229551-09-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinoline scaffold and difluorinated propanol moiety, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an up-to-date overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 3,3-difluoro-3-(2-methoxyquinolin-3-yl)propan-1-ol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient construction of the quinoline core. The introduction of the difluoromethyl group has been particularly challenging, but recent breakthroughs in fluorination techniques have enabled more streamlined production. These advancements are critical for scaling up the compound for preclinical and clinical studies.

Biological evaluations of 3,3-difluoro-3-(2-methoxyquinolin-3-yl)propan-1-ol have revealed its potent activity as a modulator of specific protein targets. In vitro studies demonstrate its high affinity for certain kinase enzymes, which are implicated in inflammatory and oncogenic pathways. Notably, the compound has shown selective inhibition of key signaling molecules, such as PI3K and mTOR, suggesting its potential as a therapeutic agent for cancer and autoimmune diseases. Further mechanistic studies are underway to elucidate its precise mode of action and downstream effects.

In vivo studies have provided preliminary evidence of the compound's efficacy and safety profile. Animal models of disease have shown that 3,3-difluoro-3-(2-methoxyquinolin-3-yl)propan-1-ol exhibits favorable pharmacokinetic properties, including good oral bioavailability and sustained plasma concentrations. Toxicity assessments indicate a manageable side effect profile, with no significant organ damage observed at therapeutic doses. These findings support the progression of this compound into further stages of drug development.

Looking ahead, the potential clinical applications of 3,3-difluoro-3-(2-methoxyquinolin-3-yl)propan-1-ol are vast. Its dual activity against inflammatory and proliferative pathways positions it as a candidate for combination therapies in complex diseases. Ongoing research is focused on identifying biomarkers that could predict patient response and optimizing formulation strategies to enhance delivery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into tangible therapies.

In conclusion, 3,3-difluoro-3-(2-methoxyquinolin-3-yl)propan-1-ol (CAS: 2229551-09-9) represents a promising frontier in chemical biology and drug discovery. The latest research underscores its therapeutic potential and highlights the need for continued investigation into its mechanisms and applications. As the field advances, this compound may emerge as a key player in the development of next-generation treatments for a range of debilitating conditions.